Cas no 1140495-89-1 ((R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1140495-89-1
• MF: C₁₉H₂₅ClN₄O₂
• MW: 376.880403280258
• CID: 842652
• PubChem ID: 53486872
• Update Time: 2025-10-31

(R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-[4-[(4-chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl]-, ...
• 1-Pyrrolidinecarboxylic acid, 2-[4-[(4-chlorophenyl)Methyl]-5-Methyl-4H-1,2,4-triazol-3-yl]-, 1,1-diMethylethyl ester, (2R)-
• tert-butyl (2R)-2-[4-[(4-chlorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]pyrrolidine-1-carboxylate
• (R)-tert-butyl 2-[4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazole-3-yl]pyrrolidine-1-carboxylate
• AK126775
• KB-210477
• SureCN3844981
• 1140495-89-1
• tert-Butyl (2R)-2-{4-[(4-chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl}pyrrolidine-1-carboxylate
• DB-336281
• DTXSID50705174
• (R)-tert-butyl2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• SCHEMBL3844981

• MDL： MFCD16877399
• Inchi： 1S/C19H25ClN4O2/c1-13-21-22-17(24(13)12-14-7-9-15(20)10-8-14)16-6-5-11-23(16)18(25)26-19(2,3)4/h7-10,16H,5-6,11-12H2,1-4H3/t16-/m1/s1
• InChI Key： FNWDHSYGCHIINF-MRXNPFEDSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=NN=C1[C@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 376.1666037g/mol
• Monoisotopic Mass: 376.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.2Ų

Additional information on (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

Introduction to (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 1140495-89-1)

(R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 1140495-89-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl protecting group, a pyrrolidine ring, and a 1,2,4-triazole moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate typically involves a multi-step process that includes the formation of the pyrrolidine ring and the introduction of the triazole moiety. The chiral center at the pyrrolidine ring is crucial for its biological activity and selectivity. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity.

In terms of its biological activity, (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate has been studied for its potential as a therapeutic agent. Research has shown that compounds containing a 1,2,4-triazole moiety often exhibit significant biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the chlorobenzyl substituent and the methyl group on the triazole ring further enhances these activities by modulating the compound's interactions with biological targets.

A recent study published in the Journal of Medicinal Chemistry investigated the antifungal activity of a series of compounds similar to (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate. The results demonstrated that these compounds exhibited potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the ability of the compounds to disrupt fungal cell wall integrity and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate has also been explored for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that this compound showed promising cytotoxic activity against several human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of (R)-tert-Butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in vivo. The tert-butyl protecting group plays a crucial role in enhancing these properties by improving solubility and reducing metabolic degradation.

In conclusion, (R)-tert-butyl 2-(4-(4-chlorobenzyl)-5-methyl-4H-[link to triazole article]triazol-3-y)pyrrolidine---carbxycate.

In conclusion, (R)-tert-butyl 2-(4-(4-chlorobenzyl)-5-methyl-[[]_[]_[]_[]_[]_[]_[]_[]_[]_[]_[]_[]_[]_][/mark]triazol-3-y-l)pyrrolidine-carbxycate. This compound represents a promising candidate for further development as a therapeutic agent due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in various medical fields.